Cas no 7686-41-1 (Benzodthiazol-5-ol)

• Product name: Benzodthiazol-5-ol
• CAS No: 7686-41-1
• MF: C₇H₅NOS
• MW: 151.1857
• MDL: MFCD00983978
• CID: 47664
• PubChem ID: 3596506

Benzodthiazol-5-ol Chemical and Physical Properties

Names and Identifiers

• Benzo[d]thiazol-5-ol
• 1,3-benzothiazol-5-ol
• 5-Benzothiazolol
• 5-Hydroxybenzothiazole
• 5-Hydroxy-benzothiazol
• benzothiazol-5-ol
• 5-Benzothiazolol(7CI,8CI,9CI)
• 5-hydroxy-1,3-benzothiazol
• Benzothiazole-5-ol
• 5-hydroxy-benzothiazole
• BREUOIWLJRZAFF-UHFFFAOYSA-N
• 1985AC
• FCH1146408
• AX8162085
• ST24030127
• 686B411
• A838873
• C76461
• CS-D0782
• SB38663
• SCHEMBL927314
• AS-56722
• Z1255387228
• 7686-41-1
• AKOS016001491
• 1,3-benzothiazol-5-ol;Benzo[d]thiazol-5-ol
• DTXSID10393995
• MFCD00983978
• FT-0765039
• DA-17077
• Benzodthiazol-5-ol

• MDL： MFCD00983978
• Inchi： 1S/C7H5NOS/c9-5-1-2-7-6(3-5)8-4-10-7/h1-4,9H
• InChI Key： BREUOIWLJRZAFF-UHFFFAOYSA-N
• SMILES： S1C([H])=NC2C([H])=C(C([H])=C([H])C1=2)O[H]

Computed Properties

• Exact Mass: 151.00900
• Monoisotopic Mass: 151.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.4

Experimental Properties

• Density: 1.444
• Melting Point: 156-157 ºC
• Boiling Point: 311.6℃/760mmHg
• Flash Point: 142.3°C
• Refractive Index: 1.745
• PSA: 61.36000
• LogP: 2.00190

Benzodthiazol-5-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Benzodthiazol-5-ol Customs Data

• HS CODE：2934200090
• Customs Data：

  China Customs Code:

  2934200090

  Overview:

  2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles